Cas no 16980-58-8 (Di-5a-cholestan-3a-ylamine (8CI))

• Product Name: Di-5a-cholestan-3a-ylamine (8CI)
• CAS No: 16980-58-8
• MF: C₅₄H₉₅N
• MW: 758.33881688118
• CID: 213935
• PubChem ID: 261087
• Update Time: 2025-04-19

Di-5a-cholestan-3a-ylamine (8CI) Chemical and Physical Properties

Names and Identifiers

• Di-5a-cholestan-3a-ylamine (8CI)
• 16980-58-8
• NSC-92968
• NSC92968

• Inchi： 1S/C54H95N/c1-35(2)13-11-15-37(5)45-21-23-47-43-19-17-39-33-41(25-29-51(39,7)49(43)27-31-53(45,47)9)55-42-26-30-52(8)40(34-42)18-20-44-48-24-22-46(38(6)16-12-14-36(3)4)54(48,10)32-28-50(44)52/h35-50,55H,11-34H2,1-10H3/t37-,38-,39+,40+,41-,42-,43+,44+,45-,46-,47+,48+,49+,50+,51+,52+,53-,54-/m1/s1
• InChI Key： YOPLHGGVGXQLCL-GUCCDLOBSA-N
• SMILES： N([C@@H]1CC[C@@]2(C)[C@H](C1)CC[C@H]1[C@@H]3CC[C@H]([C@H](C)CCCC(C)C)[C@@]3(C)CC[C@@H]12)[C@@H]1CC[C@@]2(C)[C@H](C1)CC[C@H]1[C@@H]3CC[C@H]([C@H](C)CCCC(C)C)[C@@]3(C)CC[C@@H]12

Computed Properties

• Exact Mass: 757.746
• Monoisotopic Mass: 757.746
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 55
• Rotatable Bond Count: 12
• Complexity: 1190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 19.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.98
• Boiling Point: 739.8°Cat760mmHg
• Flash Point: 413°C
• Refractive Index: 1.53